N-[2-[3-(1-butylimidazol-2-yl)anilino]-2-oxoethyl]benzamide

• IUPAC Name: N-[2-[3-(1-butylimidazol-2-yl)anilino]-2-oxoethyl]benzamide
• InChI: InChI=1S/C22H24N4O2/c1-2-3-13-26-14-12-23-21(26)18-10-7-11-19(15-18)25-20(27)16-24-22(28)17-8-5-4-6-9-17/h4-12,14-15H,2-3,13,16H2,1H3,(H,24,28)(H,25,27)
• InChI Key: OGBYEGGRLDGNRW-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C=CN=C1C2=CC(=CC=C2)NC(=O)CNC(=O)C3=CC=CC=C3
• Molecular Formula: C22H24N4O2
• Molecular Weight: 376.5 g/mol

Description

N-[2-[3-(1-butylimidazol-2-yl)anilino]-2-oxoethyl]benzamide is a complex organic compound that features a benzamide core linked to an imidazole ring through an aniline moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-[3-(1-butylimidazol-2-yl)anilino]-2-oxoethyl]benzamide typically involves multiple steps. One common method starts with the preparation of the imidazole ring, followed by its functionalization with a butyl group. The next step involves the formation of the aniline derivative, which is then coupled with the imidazole ring. Finally, the benzamide moiety is introduced through an amide bond formation reaction. The reactions are usually carried out under controlled conditions, often requiring catalysts and specific solvents to ensure high yields and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors. The process would be optimized for efficiency, cost-effectiveness, and safety. Techniques such as continuous flow chemistry and microwave-assisted synthesis could be employed to enhance reaction rates and yields.

Chemical Reactions Analysis

Types of Reactions

N-[2-[3-(1-butylimidazol-2-yl)anilino]-2-oxoethyl]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially changing its reactivity and properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve specific temperatures, pressures, and solvents to optimize the reaction outcomes.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield hydroxylated derivatives, while substitution reactions could introduce various functional groups, such as halides or alkyl groups.

Scientific Research Applications

N-[2-[3-(1-butylimidazol-2-yl)anilino]-2-oxoethyl]benzamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials with specific properties, such as enhanced conductivity or stability.

Mechanism of Action

The mechanism of action of N-[2-[3-(1-butylimidazol-2-yl)anilino]-2-oxoethyl]benzamide involves its interaction with specific molecular targets. The imidazole ring can coordinate with metal ions, influencing various biochemical pathways. Additionally, the benzamide moiety can interact with proteins and enzymes, potentially inhibiting their activity or altering their function. These interactions can lead to various biological effects, such as antimicrobial or anticancer activity.

Comparison with Similar Compounds

Similar Compounds

2,3-Dimethoxybenzamide: Known for its antioxidant and antibacterial activities.

3-Acetoxy-2-methylbenzamide: Studied for its potential therapeutic applications.

N-(1,3-Benzothiazol-2-yl)-arylamides: Known for their antibacterial properties.

Uniqueness

N-[2-[3-(1-butylimidazol-2-yl)anilino]-2-oxoethyl]benzamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. The presence of the butyl-substituted imidazole ring, in particular, sets it apart from other benzamide derivatives, potentially enhancing its reactivity and interaction with biological targets.